Cas no 137759-38-7 (2-(4,6-Bis(2,4-dimethylphenyl)-1,3,5-triazin-2-yl)-5-((6-methylheptyl)oxy)phenol)

2-(4,6-Bis(2,4-dimethylphenyl)-1,3,5-triazin-2-yl)-5-((6-methylheptyl)oxy)phenol structure
137759-38-7 structure
Product Name:2-(4,6-Bis(2,4-dimethylphenyl)-1,3,5-triazin-2-yl)-5-((6-methylheptyl)oxy)phenol
CAS No:137759-38-7
MF:C33H39N3O2
MW:509.681668519974
CID:195224
PubChem ID:135681996
Update Time:2025-04-19

2-(4,6-Bis(2,4-dimethylphenyl)-1,3,5-triazin-2-yl)-5-((6-methylheptyl)oxy)phenol Chemical and Physical Properties

Names and Identifiers

    • 2-(4,6-Bis(2,4-dimethylphenyl)-1,3,5-triazin-2-yl)-5-((6-methylheptyl)oxy)phenol
    • 2,4-Bis(2,4-dimethylphenyl)-6-(2-hydroxy-4-iso-octyloxyphenyl)-1,3,5-triazine
    • 2,4-BIS(2,4-DIMETHYLPHENYL)-6-(2-HYDROXY-4-ISOOCTYLOXYPHENYL)-1,3,5-TRIAZINE
    • 6-[2,6-bis(2,4-dimethylphenyl)-1H-1,3,5-triazin-4-ylidene]-3-(6-methylheptoxy)cyclohexa-2,4-dien-1-one
    • Phenol,2-[4,6-bis(2,4-dimethylphenyl)-1,3,5-triazin-2-yl]-5-(isooctyloxy)-
    • 2,4-Bis(2,4-dimethylphenyl)-6-(2-hydroxy-4-isooctyloxyphenyl)-s-triazine
    • ACMC-1C7G7
    • AG-D-76648
    • CTK4C0963
    • SureCN989628
    • UV 1164ANK
    • 2,4-bis(2,4-dimethylphenyl)-6-(2-hydroxy-4-i-octyloxyphenyl)-1,3,5-triazine
    • 2-[4,6-bis(2,4-dimethylphenyl)-1,3,5-triazin-2-yl]-5-(6-methylheptoxy)phenol
    • 6-[4,6-Bis(2,4-dimethylphenyl)-1,3,5-triazin-2(5H)-ylidene]-3-[(6-methylheptyl)oxy]cyclohexa-2,4-dien-1-one
    • DTXSID90621647
    • NS00112520
    • SCHEMBL989628
    • 137759-38-7
    • Appolo-1164L
    • Inchi: 1S/C33H39N3O2/c1-21(2)10-8-7-9-17-38-26-13-16-29(30(37)20-26)33-35-31(27-14-11-22(3)18-24(27)5)34-32(36-33)28-15-12-23(4)19-25(28)6/h11-16,18-21,37H,7-10,17H2,1-6H3
    • InChI Key: CQNQNWUSTVCIDH-UHFFFAOYSA-N
    • SMILES: O(C1C=CC(C2N=C(C3C=CC(C)=CC=3C)N=C(C3C=CC(C)=CC=3C)N=2)=C(C=1)O)CCCCCC(C)C

Computed Properties

  • Exact Mass: 509.30447
  • Monoisotopic Mass: 509.30422750g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 38
  • Rotatable Bond Count: 10
  • Complexity: 655
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 9.2
  • Topological Polar Surface Area: 68.1Ų

Experimental Properties

  • PSA: 68.13
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